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Compound of Interest

Compound Name: Alisol B acetate

Cat. No.: B15621917

Alisol B 23-Acetate: Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and handling of Alisol B 23-
acetate.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for dissolving Alisol B 23-acetate?

Al: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing
stock solutions of Alisol B 23-acetate.[1][2][3] It is also soluble in ethanol.[Z]

Q2: Is Alisol B 23-acetate soluble in water?
A2: No, Alisol B 23-acetate is reported to be insoluble in water.[2][4]
Q3: How should I store Alisol B 23-acetate solutions?

A3: Stock solutions of Alisol B 23-acetate in DMSO should be stored at -80°C for long-term
storage (up to 6 months).[1] For short-term storage, -20°C is also acceptable.[1][2] It is
generally not recommended to store the solution for long periods; fresh preparation is ideal.[2]
The solid powder form is stable for up to 3 years at -20°C and 2 years at 4°C.[1]

Q4: What is the molecular weight of Alisol B 23-acetate?
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A4: The molecular weight of Alisol B 23-acetate is 514.74 g/mol .[1][2][5]
Q5: What are the known biological activities of Alisol B 23-acetate?

A5: Alisol B 23-acetate is a triterpenoid compound known to be an agonist of the farnesoid X
receptor (FXR).[2] Its activities include promoting liver regeneration, inducing apoptosis in
cancer cells, and exhibiting anti-inflammatory and hepatoprotective effects.[1][2][6]

Troubleshooting Guide
Issue: My Alisol B 23-acetate is not dissolving in DMSO.

e Possible Cause 1: Incorrect Solvent Grade. Ensure you are using a high-purity, anhydrous
grade of DMSO. Moisture in the DMSO can significantly reduce the solubility of many
compounds.

e Troubleshooting Step 1: Use a fresh, unopened bottle of anhydrous DMSO.

» Possible Cause 2: Insufficient Sonication or Vortexing. The compound may require
mechanical agitation to fully dissolve.

o Troubleshooting Step 2: After adding the solvent, vortex the solution for several minutes. If it
still hasn't dissolved, place the vial in a sonicator bath for 5-10 minutes.

» Possible Cause 3: Concentration Exceeds Solubility Limit. You may be attempting to prepare
a solution at a concentration higher than its solubility limit.

» Troubleshooting Step 3: Refer to the solubility data table below. Try preparing a more dilute
solution.

Issue: | observe precipitation in my stock solution after storage.

e Possible Cause 1: Improper Storage Temperature. Storing the solution at a temperature
higher than recommended can lead to degradation or precipitation.

e Troubleshooting Step 1: Always store stock solutions at -80°C for long-term stability.[1]
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o Possible Cause 2: Freeze-Thaw Cycles. Repeatedly freezing and thawing the stock solution

can cause the compound to precipitate out of solution.

» Troubleshooting Step 2: Aliquot the stock solution into smaller, single-use volumes to avoid

multiple freeze-thaw cycles.

Data Presentation

Table 1: Solubility of Alisol B 23-acetate in Various Solvents

Concentration (if

Solvent Solubility . Source(s)
specified)

DMSO Soluble 10 mM [1]

>51.5 mg/mL [2][3]

Ethanol Soluble =254.1 mg/mL [2]

Water Insoluble [2][4]

Methanol Soluble Not specified [4]

Dichloromethane Soluble Not specified [4]

Ethyl Acetate Soluble upon heating Not specified [5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Alisol B 23-acetate in DMSO

Materials:

Alisol B 23-acetate (solid powder, MW: 514.74 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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e Sonicator (optional)
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of Alisol B 23-acetate needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 514.74 g/mol = 5.1474 mg

» Weigh the compound: Carefully weigh out approximately 5.15 mg of Alisol B 23-acetate
powder and place it into a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Alisol
B 23-acetate.

e Dissolve the compound: Vortex the tube vigorously for 2-3 minutes until the solid is
completely dissolved. If necessary, place the tube in a sonicator bath for 5-10 minutes to aid
dissolution.

o Storage: Once fully dissolved, the stock solution can be used immediately or aliquoted into
smaller volumes for single use and stored at -80°C for up to 6 months.[1]
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Caption: Signaling pathway of Alisol B 23-acetate via FXR activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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